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These comprehensive application notes and protocols detail the microbiological assay for

determining the potency of Ceftriaxone sodium, a third-generation cephalosporin antibiotic. The

methodologies described are based on validated procedures and are suitable for quality control

and research purposes.

Introduction
Ceftriaxone sodium is a broad-spectrum antibiotic that exerts its bactericidal effect by inhibiting

the synthesis of the bacterial cell wall.[1][2][3][4][5] Microbiological assays are essential for

determining the potency of antibiotics, as they measure the actual antimicrobial activity. These

assays are based on the principle of comparing the inhibition of growth of a susceptible

microorganism by the test sample with that of a reference standard.

Two primary methods are commonly employed for the microbiological assay of Ceftriaxone

sodium: the cylinder-plate or agar diffusion method and the turbidimetric method.
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This method is widely used and relies on the diffusion of the antibiotic from a cylinder through a

solidified agar layer, resulting in a zone of inhibition of microbial growth.[6]

2.1.1. Materials and Equipment

Test Microorganism:Staphylococcus aureus ATCC 6538P or Bacillus subtilis ATCC 9371 IAL

1027.[1][5]

Culture Media: Grove-Randall's 1 and 2 culture medium (for S. aureus) or Casoy medium

(for B. subtilis).[1][5]

Reference Standard: Ceftriaxone Sodium Reference Standard (e.g., from USP, EP, or BP).[7]

Phosphate Buffer: pH 6.0 or pH 7.0.[1][5]

Petri dishes: Sterile, 100 x 20 mm.

Stainless steel cylinders: 8 mm (external diameter) x 6 mm (internal diameter) x 10 mm

(height).

Incubator: Maintained at 35 ± 2 °C.[1]

Calipers: For measuring the zones of inhibition.

Standard laboratory equipment (volumetric flasks, pipettes, etc.).

2.1.2. Preparation of Standard Solutions

Accurately weigh a quantity of Ceftriaxone Sodium Reference Standard and dissolve it in the

appropriate phosphate buffer to obtain a stock solution of a known concentration (e.g., 500

µg/mL).[5]

From the stock solution, prepare a series of working standard solutions by serial dilution with

the same buffer to achieve final concentrations within the linear range of the assay (e.g.,

15.0, 30.0, and 60.0 µg/mL or 16, 32, and 64 µg/mL).[1][5] These will be designated as S1,

S2, and S3.

2.1.3. Preparation of Sample Solutions
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Accurately weigh a quantity of the Ceftriaxone sodium sample powder and dissolve it in the

same phosphate buffer used for the standard to obtain a stock solution with a theoretical

concentration similar to the standard stock solution.[5]

From this stock solution, prepare sample solutions with the same nominal concentrations as

the working standard solutions (T1, T2, and T3).[1][5]

2.1.4. Preparation of Inoculum

Maintain the test microorganism on the appropriate agar slants and transfer to a fresh slant

weekly.

Inoculate a suitable liquid medium with the microorganism and incubate at the appropriate

temperature.

Harvest the bacterial growth and suspend it in sterile saline. Adjust the suspension to a

specific turbidity (e.g., 25 ± 2% transmittance at 580 nm) to standardize the inoculum.[4]

2.1.5. Assay Procedure

Prepare the agar plates by pouring a base layer of sterile, uninoculated agar into the Petri

dishes. Allow it to solidify.

Overlay the base layer with a seed layer of agar inoculated with the standardized test

microorganism suspension.[4]

Once the seed layer has solidified, place six stainless steel cylinders on the agar surface,

spaced equidistantly.

Fill three alternate cylinders with the standard solutions (S1, S2, S3) and the other three with

the sample solutions (T1, T2, T3).[4]

Incubate the plates at 35 ± 2 °C for 16-18 hours.[1][8]

After incubation, measure the diameter of the zones of inhibition to the nearest 0.1 mm using

calipers.
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Turbidimetric Method
This method measures the inhibition of microbial growth in a liquid medium by observing the

turbidity.[9] It is generally faster than the agar diffusion method.[9]

2.2.1. Materials and Equipment

Test Microorganism:Staphylococcus aureus ATCC 6538.[10]

Culture Medium: Brain Heart Infusion (BHI) broth.[10]

Reference Standard: Ceftriaxone Sodium Reference Standard.

Diluent: Water.[10]

Spectrophotometer: Capable of measuring absorbance at a specified wavelength (e.g., 530

nm).[9]

Incubator/Shaker: Maintained at the appropriate temperature.

Test tubes or microplates.

Standard laboratory equipment.

2.2.2. Preparation of Solutions

Prepare the standard and sample solutions in water to achieve a concentration range suitable

for the assay (e.g., 100-196 µg/mL).[10]

2.2.3. Assay Procedure

Dispense a specific volume of the culture medium into test tubes or microplate wells.

Add aliquots of the standard and sample solutions to the tubes/wells.

Inoculate each tube/well with a standardized suspension of the test microorganism.

Incubate the tubes/plates under specified conditions (e.g., 4 hours).[9]
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After incubation, measure the turbidity (absorbance) of each solution using a

spectrophotometer. The absorbance is inversely proportional to the antibiotic concentration.

Data Presentation
The quantitative data from validation studies of the microbiological assays for Ceftriaxone

sodium are summarized below.

Table 1: Summary of Validation Data for the Cylinder-Plate Method.

Parameter
Staphylococcus aureus
ATCC 6538P

Bacillus subtilis ATCC
9371 IAL 1027

Linearity Range 16 - 64 µg/mL[1][2][4] 15.0 - 60.0 µg/mL[5]

Correlation Coefficient (r) 0.99999[1][2] 0.999[5]

Precision (Repeatability, RSD) 1.4%[1][2][4] 1.40%[5]

Intermediate Precision (RSD)
Between-day: 2.1%, Between-

analyst: 2.5%[1][2][4]
Not Reported

Accuracy (Recovery) 100.5%[1][2][4] 100.46%[5]

Table 2: Summary of Validation Data for the Turbidimetric Method.

Parameter Staphylococcus aureus ATCC 6538

Linearity Range 100 - 196 µg/mL[10]

Precision (Intraday, RSD) 4.53%[10]

Precision (Interday, RSD) 3.85%[10]

Accuracy (Recovery) 100.33%[10]

Visualizations
Experimental Workflow for Cylinder-Plate Microbiological Assay
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Caption: Workflow of the cylinder-plate microbiological assay.
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Caption: Simplified mechanism of action of Ceftriaxone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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